Cas no 251989-15-8 (Imidazo[4,5-c]pyrazole-5(1H)-thione,4,6-dihydro-1,3-dimethyl-)

• Product Name: Imidazo[4,5-c]pyrazole-5(1H)-thione,4,6-dihydro-1,3-dimethyl-
• CAS No: 251989-15-8
• MF: C₆H₈N₄S
• MW: 168.219518661499
• CID: 246458
• PubChem ID: 135531457
• Update Time: 2025-04-19

Imidazo[4,5-c]pyrazole-5(1H)-thione,4,6-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-c]pyrazole-5(1H)-thione,4,6-dihydro-1,3-dimethyl-
• 1,3-Dimethyl-4,6-dihydroimidazo[4,5-c]pyrazole-5(1H)-thione
• 251989-15-8

• Inchi： 1S/C6H8N4S/c1-3-4-5(10(2)9-3)8-6(11)7-4/h1-2H3,(H2,7,8,11)
• InChI Key： VAVLKOJOXLIWQX-UHFFFAOYSA-N
• SMILES： S=C1NC2C(C)=NN(C)C=2N1

Computed Properties

• Exact Mass: 168.04714
• Monoisotopic Mass: 168.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 41.88